Cas no 15042-01-0 (5,6-O-Isopropylidene-L-ascorbic acid)

• Product Name: 5,6-O-Isopropylidene-L-ascorbic acid
• CAS No: 15042-01-0
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• MDL: MFCD00010552
• CID: 50003
• Update Time: 2025-04-18

5,6-O-Isopropylidene-L-ascorbic acid Chemical and Physical Properties

Names and Identifiers

• (R)-5-((S)-2,2-Dimethyl-1,3-dioxolan-4-yl)-3,4-dihydroxyfuran-2(5H)-one
• 5,6-Isopropylidene-L-ascorbic acid
• (+)-5,6-O-Isopropylidene-L-ascorbic Acid
• Ascorbic Acid Acetonide
• 5,5-ISOPROPYLIDENE-L-ASCORBIC ACID
• 5,6-0,0-ISOPROPYLIDENE-L-ASCORBIC ACID
• 5,6-di-O-isopropylidene-L-ascorbic acid
• 5,6-ISOPROPYLIDENE-L-ASC
• 5,6-isopropyridene-L-ascorbic acid
• 5,6-O-isopropylidene ascorbic acid
• 5,6-O-isopropylidene-L-ascorbic acid
• Iasa
• Isonicotinoyl chloride hydrochloride
• Isopropylidene ascorbic acid
• L-Ascorbicacidacetonide
• NSC 252042
• (+)-5,6-O-Isopropyli
• 5,6-O-Isopropylidene-L-ascorbic Acid;
• POXUQBFHDHCZAD-MHTLYPKNSA-N
• L-Ascorbic acid, 5,6-O-(1-methylethylidene)-
• s195
• 5,6-Isopropylidene-L-ascorbic aci
• 5,6-O-Isopropylidene-L-ascorbic acid

• MDL： MFCD00010552
• Inchi： 1S/C9H12O6/c1-9(2)13-3-4(15-9)7-5(10)6(11)8(12)14-7/h4,7,10-11H,3H2,1-2H3/t4-,7+/m0/s1
• InChI Key： POXUQBFHDHCZAD-MHTLYPKNSA-N
• SMILES： O1C(C)(C)OC[C@H]1[C@@H]1C(=C(C(=O)O1)O)O

Computed Properties

• Exact Mass: 216.06300
• Monoisotopic Mass: 216.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.1
• Topological Polar Surface Area: 85.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.5180
• Melting Point: 210 °C (dec.) (lit.)
• Boiling Point: 317.8°C at 760 mmHg
• Flash Point: 125.1°C
• Refractive Index: 10 ° (C=5, MeOH)
• PSA: 85.22000
• LogP: 0.39090
• Sensitiveness: Sensitive to humidity
• Specific Rotation: 10.5 º (c=5%, MeOH)
• Optical Activity: [α]19/D +25.3°, c = 1 in H2O
• Solubility: Not determined

5,6-O-Isopropylidene-L-ascorbic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C
• Safety Term：S22;S24/25

Related Categories

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